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Compound of Interest

Compound Name: GRL-0496

Cat. No.: B1264079

For immediate release: This document provides essential safety and logistical information for
the proper disposal of GRL-0496, a potent chloropyridyl ester-derived SARS-CoV 3CLpro
inhibitor. Researchers, scientists, and drug development professionals are advised to adhere to
these procedures to ensure personal safety and environmental protection.

Core Safety and Handling Summary

GRL-0496 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Therefore, it is imperative to prevent its release into the environment.[1] Proper
disposal requires containment and transfer to an approved waste disposal facility.[1]
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Property Value Reference

) 1H-Indole-4-carboxylic acid, 5-
Chemical Name o [2]
chloro-3-pyridinyl ester

Molecular Formula C14H9CIN202 [1]
Molecular Weight 272.69 g/mol [1]
CAS Number 1087243-14-8 [1]
Physical Form Powder [2]

N DMSO (up to 30 mg/ml),
Solubility [2]
Ethanol (up to 25 mg/ml)

H302: Harmful if

swallowedH410: Very toxic to
Hazard Statements o ] ) [1]

aguatic life with long lasting

effects

P501: Dispose of
Disposal contents/container to an [1]

approved waste disposal plant

Experimental Protocols: Step-by-Step Disposal
Procedure

The following protocol outlines the mandatory steps for the safe disposal of GRL-0496 in a
laboratory setting. This procedure is designed to comply with standard safety regulations and
minimize environmental impact.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when
handling GRL-0496.

o Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of dust.[1]
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Avoid contact with skin and eyes.[1] In case of contact, rinse thoroughly with water.[1]
Do not eat, drink, or smoke when handling this product.[1]

. Waste Segregation and Containment:
Solid Waste:

o Collect all solid GRL-0496 waste, including unused product and contaminated materials
(e.g., weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste
container.

o The container must be compatible with the chemical, in good condition, and have a secure
lid to prevent spills.

Solutions:

o Agueous solutions containing GRL-0496 should not be disposed of down the drain due to
its high aquatic toxicity.[1]

o Collect liquid waste containing GRL-0496 in a separate, sealed, and clearly labeled
hazardous waste container.

Empty Containers:

o The original container of GRL-0496 should be triple-rinsed with a suitable solvent (e.g.,
ethanol or DMSO) if local regulations permit. The rinsate must be collected and disposed
of as hazardous liquid waste.

o If rinsing is not feasible or permitted, the empty, unrinsed container must be disposed of as
hazardous solid waste.

. Labeling of Waste Containers:
All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include:
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o The full chemical name: "GRL-0496 (1H-Indole-4-carboxylic acid, 5-chloro-3-pyridinyl
ester)"

o The approximate quantity of waste.

o The relevant hazard pictograms (e.g., harmful, hazardous to the aquatic environment).

o The date of waste generation.

o The name and contact information of the principal investigator or laboratory responsible.
4. Storage of Hazardous Waste:

« Store the sealed and labeled hazardous waste containers in a designated and secure
satellite accumulation area within the laboratory.

o Ensure that the storage area is away from incompatible materials, such as strong acids,
alkalis, and oxidizing/reducing agents.[1]

5. Final Disposal:

» Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Follow all institutional and local regulations for the transfer and disposal of chemical waste.

Visual Guide to GRL-0496 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of GRL-
0496.
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Caption: Decision workflow for the proper disposal of GRL-0496 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

e 2. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

 To cite this document: BenchChem. [Proper Disposal of G-0496: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264079#grl-0496-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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